![molecular formula C21H16Cl2N2O3 B2593359 N-(3-acetylphenyl)-1-(2,4-dichlorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide CAS No. 941910-68-5](/img/structure/B2593359.png)
N-(3-acetylphenyl)-1-(2,4-dichlorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
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Description
N-(3-acetylphenyl)-1-(2,4-dichlorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H16Cl2N2O3 and its molecular weight is 415.27. The purity is usually 95%.
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Scientific Research Applications
- The compound exhibits antihypertensive effects by acting as a calcium channel blocker. It inhibits calcium influx into vascular smooth muscle cells, leading to vasodilation and reduced blood pressure. Researchers have explored its potential use in managing hypertension and related cardiovascular conditions .
- N-(3-acetylphenyl)-1-(2,4-dichlorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide possesses antioxidant activity. It scavenges free radicals, protecting cells from oxidative stress. Investigations into its role in preventing oxidative damage and associated diseases are ongoing .
- The compound has demonstrated anti-inflammatory properties. It modulates inflammatory pathways, potentially reducing inflammation-related disorders. Researchers have studied its impact on conditions like arthritis, inflammatory bowel disease, and neuroinflammation .
- Studies suggest that this compound may protect neurons from damage. Its ability to inhibit calcium channels and reduce oxidative stress makes it a candidate for neuroprotection in neurodegenerative diseases like Alzheimer’s and Parkinson’s .
- Preliminary research indicates that N-(3-acetylphenyl)-1-(2,4-dichlorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide exhibits anticancer effects. It interferes with cell proliferation and induces apoptosis in cancer cells. Investigations are ongoing to explore its potential as an adjunct therapy in cancer treatment .
- The compound has shown activity against certain bacteria and fungi. Researchers have investigated its use as an antimicrobial agent, particularly in combating drug-resistant strains .
Antihypertensive Activity
Antioxidant Properties
Anti-Inflammatory Effects
Neuroprotective Potential
Anticancer Activity
Antimicrobial Properties
properties
IUPAC Name |
N-(3-acetylphenyl)-1-[(2,4-dichlorophenyl)methyl]-2-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16Cl2N2O3/c1-13(26)14-4-2-5-17(10-14)24-20(27)18-6-3-9-25(21(18)28)12-15-7-8-16(22)11-19(15)23/h2-11H,12H2,1H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJANPCOFTBCJJE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=CN(C2=O)CC3=C(C=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16Cl2N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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